Cas no 110514-04-0 (Pyridinium, 1-[2-oxo-2-(4-pyridinyl)ethyl]-, iodide)

• Product name: Pyridinium, 1-[2-oxo-2-(4-pyridinyl)ethyl]-, iodide
• CAS No: 110514-04-0
• MF: C₁₂H₁₁IN₂O
• MW: 326.133014917374
• CID: 1198926
• PubChem ID: 14068651

Pyridinium, 1-[2-oxo-2-(4-pyridinyl)ethyl]-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[2-oxo-2-(4-pyridinyl)ethyl]-, iodide
• 2-pyridin-1-ium-1-yl-1-pyridin-4-ylethanone,iodide
• 1-[2-Oxo-2-(pyridin-4-yl)ethyl]pyridin-1-ium iodide
• DTXSID80555361
• 110514-04-0

• Inchi： InChI=1S/C12H11N2O.HI/c15-12(11-4-6-13-7-5-11)10-14-8-2-1-3-9-14;/h1-9H,10H2;1H/q+1;/p-1
• InChI Key： MDYLVFFUIWFEEO-UHFFFAOYSA-M
• SMILES： C1=CC=[N+](C=C1)CC(=O)C2=CC=NC=C2.[I-]

Computed Properties

• Exact Mass: 314.9051
• Monoisotopic Mass: 325.99161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.8Ų

Experimental Properties

• PSA: 33.84